Cas no 34176-31-3 (2-Thiazolamine, 5-methyl-4-phenyl-, monohydrobromide)

2-Thiazolamine, 5-methyl-4-phenyl-, monohydrobromide structure
34176-31-3 structure
Product Name:2-Thiazolamine, 5-methyl-4-phenyl-, monohydrobromide
CAS No:34176-31-3
MF:C10H11BrN2S
MW:271.176739931107
CID:1462702
PubChem ID:20847963
Update Time:2024-11-04

2-Thiazolamine, 5-methyl-4-phenyl-, monohydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine, 5-methyl-4-phenyl-, monohydrobromide
    • DB-428070
    • 5-methyl-4-phenyl-1,3-thiazol-2-amine hydrobromide
    • BS-28442
    • 5-methyl-4-phenyl-1,3-thiazol-2-amine;hydrobromide
    • D81819
    • C10H11BrN2S
    • A912290
    • CS-0153477
    • 5-Methyl-4-phenylthiazol-2-amine hydrobromide
    • 34176-31-3
    • EN300-02228
    • AKOS015999219
    • MDL: M183838
    • Inchi: 1S/C10H10N2S.BrH/c1-7-9(12-10(11)13-7)8-5-3-2-4-6-8;/h2-6H,1H3,(H2,11,12);1H
    • InChI Key: JRSDLPFPTTVTHX-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C2=CC=CC=C2)N=C1N.[H]Br

Computed Properties

  • Exact Mass: 269.983
  • Monoisotopic Mass: 269.983
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2A^2

2-Thiazolamine, 5-methyl-4-phenyl-, monohydrobromide Security Information

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